Cas no 1423767-29-6 (6-chloro-N-{2-[(6-chloropyridin-3-yl)formamido]-4-methylpentyl}-N-ethylpyridine-3-carboxamide)

• Product Name: 6-chloro-N-{2-[(6-chloropyridin-3-yl)formamido]-4-methylpentyl}-N-ethylpyridine-3-carboxamide
• CAS No: 1423767-29-6
• MF: C₂₀H₂₄Cl₂N₄O₂
• MW: 423.336162567139
• CID: 5912254
• PubChem ID: 71910350
• Update Time: 2025-06-13

6-chloro-N-{2-[(6-chloropyridin-3-yl)formamido]-4-methylpentyl}-N-ethylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26582979
• 1423767-29-6
• 6-chloro-N-{2-[(6-chloropyridin-3-yl)formamido]-4-methylpentyl}-N-ethylpyridine-3-carboxamide
• 6-chloro-N-[1-[(6-chloropyridine-3-carbonyl)-ethylamino]-4-methylpentan-2-yl]pyridine-3-carboxamide
• AKOS033386414
• Z1510356974

• Inchi： 1S/C20H24Cl2N4O2/c1-4-26(20(28)15-6-8-18(22)24-11-15)12-16(9-13(2)3)25-19(27)14-5-7-17(21)23-10-14/h5-8,10-11,13,16H,4,9,12H2,1-3H3,(H,25,27)
• InChI Key： UYFPWYXQRVNSQP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(N(CC)CC(CC(C)C)NC(C1C=NC(=CC=1)Cl)=O)=O

Computed Properties

• Exact Mass: 422.1276314g/mol
• Monoisotopic Mass: 422.1276314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-chloro-N-{2-[(6-chloropyridin-3-yl)formamido]-4-methylpentyl}-N-ethylpyridine-3-carboxamide

Comprehensive Overview of 6-chloro-N-{2-[(6-chloropyridin-3-yl)formamido]-4-methylpentyl}-N-ethylpyridine-3-carboxamide (CAS No. 1423767-29-6)

The compound 6-chloro-N-{2-[(6-chloropyridin-3-yl)formamido]-4-methylpentyl}-N-ethylpyridine-3-carboxamide (CAS No. 1423767-29-6) is a specialized chemical entity with significant applications in agrochemical and pharmaceutical research. This molecule, characterized by its unique pyridine and formamide functional groups, has garnered attention for its potential in crop protection and targeted biological activity. Its structural complexity and dual chloro substitutions make it a subject of interest for synthetic chemists and formulation scientists alike.

In recent years, the demand for chloropyridine derivatives has surged due to their efficacy in pest control and sustainable agriculture. The compound’s N-ethylpyridine-3-carboxamide moiety is particularly noteworthy, as it enhances stability and bioavailability, addressing common challenges in agrochemical formulations. Researchers are exploring its synergy with other bioactive compounds to develop next-generation solutions for resistant pest strains, a topic frequently searched in academic and industrial forums.

From a synthetic perspective, CAS No. 1423767-29-6 exemplifies advancements in heterocyclic chemistry. Its synthesis involves multi-step reactions, including amidation and chlorination, which are critical for achieving high purity and yield. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring compliance with regulatory standards. This aligns with the growing emphasis on green chemistry and reduced environmental impact, a hot topic in scientific communities.

The compound’s potential extends beyond agriculture. Preliminary studies suggest its relevance in medicinal chemistry, particularly in modulating enzyme activity. While not yet a therapeutic agent, its formamido linkage offers a scaffold for drug discovery, resonating with searches for "novel enzyme inhibitors" and "small molecule modulators." This dual applicability underscores its versatility and justifies ongoing investment in R&D.

For formulation experts, the 4-methylpentyl chain in 6-chloro-N-{2-[(6-chloropyridin-3-yl)formamido]-4-methylpentyl}-N-ethylpyridine-3-carboxamide improves lipophilicity, a property critical for enhancing penetration in target organisms. This feature is frequently discussed in forums focused on pesticide efficacy and formulation optimization, addressing user queries about "improving active ingredient delivery." Such discussions highlight the compound’s role in addressing real-world challenges in crop protection.

Regulatory and safety profiles of CAS No. 1423767-29-6 are also of paramount interest. While it is not classified as hazardous, its handling requires standard laboratory precautions. Data sheets emphasize its stability under recommended storage conditions, a point often queried in chemical safety databases. This transparency supports its adoption in compliant research environments.

In summary, 6-chloro-N-{2-[(6-chloropyridin-3-yl)formamido]-4-methylpentyl}-N-ethylpyridine-3-carboxamide represents a convergence of agrochemical innovation and synthetic expertise. Its multifaceted applications, from pest control to drug discovery, align with trending searches for sustainable chemistry and high-efficacy compounds. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in food security and health.